Cas no 104752-68-3 (5-nitro-4-(trifluoromethyl)-1H-Imidazole)
104752-68-3 structure
Product Name:5-nitro-4-(trifluoromethyl)-1H-Imidazole
CAS No:104752-68-3
MF:C4H2F3N3O2
MW:181.072790622711
CID:1097434
Update Time:2024-07-27
5-nitro-4-(trifluoromethyl)-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-nitro-4-(trifluoromethyl)-1H-Imidazole
- 1H-Imidazole, 5-nitro-4-(trifluoromethyl)-
-
- Inchi: 1S/C4H2F3N3O2/c5-4(6,7)2-3(10(11)12)9-1-8-2/h1H,(H,8,9)
- InChI Key: UQCNETBTYHDHNS-UHFFFAOYSA-N
- SMILES: C1NC([N+]([O-])=O)=C(C(F)(F)F)N=1
Experimental Properties
- Density: 1.702±0.06 g/cm3(Predicted)
- Melting Point: 190-192 °C
- Boiling Point: 357.5±42.0 °C(Predicted)
- pka: 5.39±0.10(Predicted)
5-nitro-4-(trifluoromethyl)-1H-Imidazole Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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